4-Ipomeanol

• CAS No.: 32954-58-8
• Product Name: 4-Ipomeanol
• Molecular Formula: C9H12O3
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 1-(furan-3-yl)-4-hydroxypentan-1-one
• Standard InChI: InChI=1S/C9H12O3/c1-7(10)2-3-9(11)8-4-5-12-6-8/h4-7,10H,2-3H2,1H3
• Standard InChIKey: RJYQLMILDVERHH-UHFFFAOYSA-N
• SMILES: CC(CCC(=O)C1=COC=C1)O
• Canonical SMILES: CC(CCC(=O)C1=COC=C1)O
• Description: 4-Ipomeanol, also known as NSC 349438 or (+-)-4-ipomeanol, belongs to the class of organic compounds known as aryl alkyl ketones. These are ketones have the generic structure RC(=O)R', where R = aryl group and R'=alkyl group. 4-Ipomeanol is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 4-ipomeanol is primarily located in the cytoplasm. Outside of the human body, 4-ipomeanol can be found in root vegetables. This makes 4-ipomeanol a potential biomarker for the consumption of this food product.
• Shelf Life: Bulk: 4-Ipomeanol is stable when stored at freezer temperatures (-18 °C) Solution: Aqueous solutions are stable for at least 24 hr over a pH range of 3 to 8.
• Solubility: Chloroform > 100 (mg/mL); Methanol > 100 (mg/mL); Water ~ 20 (mg/mL); 10% propylene glycol, 10% EtOH in water ~ 20 (mg/mL); 0.1 N HCl ~ 55 (mg/mL); 0.1 N NaOH < 3 (mg/mL)
• Synonyms: (+-)-4-ipomeanol; (+-)-isomer of 4-ipomeanol; 1-(3-furyl)-4-hydroxypentanone; 4-ipomeanol
• PubChem Compound: 36284
• Last Modified: Nov 11 2021